Cas no 132938-72-8 ( )

• Product Name: &nbsp
• CAS No: 132938-72-8
• MF: C₄H₄N₂S
• MW: 112.152958869934
• CID: 899332
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinethione (9CI)
•  

• Inchi： 1S/C4H4N2S/c7-4-1-2-5-3-6-4/h1-3H,(H,5,6,7)
• InChI Key： MGAXHFMCFLLMNG-UHFFFAOYSA-N
• SMILES： C1=NC=CC(=S)N1

Computed Properties

• Exact Mass: 112.00962
• Monoisotopic Mass: 112.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 56.5A^2

Experimental Properties

• Density: 1.3
• Boiling Point: 191.3°C at 760 mmHg
• Flash Point: 69.5°C
• Refractive Index: 1.662
• PSA: 24.39
• LogP: 0.76530